Cas no 2248275-13-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylpyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylpyrrolidine-3-carboxylate
• CAS No: 2248275-13-8
• MF: C₁₄H₁₄N₂O₄
• MW: 274.271963596344
• CID: 6270223
• PubChem ID: 165718782
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248275-13-8
• EN300-6513430
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylpyrrolidine-3-carboxylate

• Inchi： 1S/C14H14N2O4/c1-15-7-6-9(8-15)14(19)20-16-12(17)10-4-2-3-5-11(10)13(16)18/h2-5,9H,6-8H2,1H3
• InChI Key： NJPMQIKLCSMZAG-UHFFFAOYSA-N
• SMILES： O(C(C1CN(C)CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 274.09535693g/mol
• Monoisotopic Mass: 274.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylpyrrolidine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylpyrrolidine-3-carboxylate (CAS No. 2248275-13-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylpyrrolidine-3-carboxylate, identified by its CAS number 2248275-13-8, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The molecule combines a dioxo group with a 1-methylpyrrolidine moiety, linked through an isoindol backbone, which suggests a rich chemical space for biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those incorporating nitrogen-containing rings that can interact with biological targets in complex ways. The 1,3-dioxo functional group is known for its ability to modulate electronic properties and reactivity, making it a valuable component in designing molecules with specific pharmacological profiles. Meanwhile, the 1-methylpyrrolidine segment contributes to the compound's solubility and metabolic stability, which are critical factors in drug development.

In the context of modern pharmaceutical research, the synthesis and characterization of such compounds often involve cutting-edge methodologies. Advances in computational chemistry have enabled researchers to predict the binding affinities and interactions of molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylpyrrolidine-3-carboxylate with target proteins. These predictions are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed insights into molecular structure and conformation.

The potential applications of this compound are broad and span multiple therapeutic areas. For instance, its structural motif suggests activity as an enzyme inhibitor or modulator of ion channels. In particular, isoindole derivatives have been explored for their roles in anti-inflammatory and anticancer therapies. The presence of a dioxo group may enhance binding interactions with biological targets by introducing hydrogen bonding or dipole-dipole interactions, which are crucial for drug efficacy.

One of the most compelling aspects of this compound is its synthetic accessibility. Modern synthetic strategies have made it possible to construct complex heterocycles with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in creating the desired connectivity between the dioxo, isoindol, and methylpyrrolidine units. These methods not only improve efficiency but also allow for modular design, enabling chemists to fine-tune properties such as bioavailability and metabolic clearance.

From a medicinal chemistry perspective, the optimization of analogs derived from 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylpyrrolidine-3-carboxylate could lead to novel therapeutic agents. Structure-based drug design approaches leverage computational models to identify key pharmacophores within the molecule. By modifying substituents or functional groups while maintaining the core scaffold, researchers can explore a vast chemical space without extensive trial-and-error experimentation.

The role of computational tools in this process cannot be overstated. Machine learning algorithms have been trained on large datasets of bioactive compounds to predict molecular properties and interactions with high accuracy. These tools can help guide synthetic efforts by suggesting modifications that are likely to enhance potency or selectivity. Additionally, virtual screening techniques allow for rapid evaluation of thousands of compounds against biological targets before any wet chemistry is performed.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The unique architecture of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methylpyrrolidine-3-carboxylate makes it a promising candidate for this purpose. PPIs play critical roles in many biological processes, including signal transduction and disease pathogenesis. Small molecules that can disrupt or enhance these interactions offer new avenues for therapeutic intervention.

The compound's potential extends beyond traditional drug development scenarios. Its structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for libraries designed through high-throughput screening (HTS). HTS campaigns rely on large collections of diverse compounds to identify hits with desired biological activity rapidly. A well-designed library incorporating derivatives of 1-methylpyrrolidine could accelerate the discovery process significantly.

Evaluation of such compounds often involves preclinical studies to assess their safety and efficacy. In vitro assays are performed first to screen for toxicity and target engagement before moving to animal models. These studies provide critical data on pharmacokinetics (PK) and pharmacodynamics (PD), which inform decisions about further development or optimization efforts.

The future directions for research on this compound include exploring its role in emerging therapeutic areas such as neurodegenerative diseases or infectious disorders where novel molecular scaffolds may offer advantages over existing treatments. Collaborative efforts between academia and industry will be essential to translate laboratory findings into clinical applications efficiently.

In summary,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 1-methylpyrrolidine-3-carboxylate (CAS No. 2248275–13–8) represents an exciting opportunity for innovation in pharmaceutical chemistry due to its unique structural features,dioxo group,and potential biological activities,methylpyrrolidine moiety,and synthetic versatility,isoindol backbone.. As research continues,this compound will likely contribute significantly to advancements across multiple therapeutic domains,providing new tools for addressing unmet medical needs effectively while adhering strictly to scientific rigor,pharmacological principles,and regulatory standards ensuring safe use among patients worldwide.